1-Amino-2-(pyridin-3-yl)propan-2-ol
Overview
Description
“1-Amino-2-(pyridin-3-yl)propan-2-ol” is an organic compound . It belongs to the class of compounds known as 3-alkylindoles . These are compounds containing an indole moiety that carries an alkyl chain at the 3-position .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Amino-2-(pyridin-3-yl)propan-2-ol” are not directly available in the literature .Scientific Research Applications
Synthesis and Characterization of Complexes
- Cu(II) and Zn(II) Complexes : The compound has been utilized in the synthesis of Cu(II) and Zn(II) complexes. These complexes were formed using Schiff base ligands derived from unsymmetrical tripodal amines, including 1-amino-2-(pyridin-3-yl)propan-2-ol. These studies provide insights into the formation of mononuclear and dinuclear metal complexes and their crystal structures (Keypour et al., 2015), (Rezaeivala, 2017).
Catalytic Applications
- Phosphate Diester Hydrolysis : Zinc(II) complexes with alkoxide pendants, including those derived from 1-amino-2-(pyridin-3-yl)propan-2-ol, have been shown to be highly active in catalyzing the hydrolysis of bis(p-nitrophenyl)phosphate, a model substrate for biological phosphorylation and dephosphorylation processes (Zhang & Liang, 2006).
Structural and Conformational Analysis
- Crystal Structure Analyses : The compound and its derivatives have been studied for their crystal structures. These analyses help in understanding the conformational behaviors of such compounds in different environments, which is crucial for their application in various fields of chemistry (Nitek et al., 2020).
Drug Synthesis Intermediates
- Synthesis of β-Hydroxy-α-amino Acid : The compound has been employed in the synthesis of β-hydroxy-α-amino acids, which are key intermediates in the production of certain developmental drug candidates. The use of recombinant enzymes in these syntheses highlights its potential in biocatalysis (Goldberg et al., 2015).
Antimicrobial and DNA Interaction Studies
- Antimicrobial Properties and DNA Cleavage : Schiff base ligands formed from 1-amino-2-(pyridin-3-yl)propan-2-ol and their metal complexes have been explored for their antimicrobial properties and their ability to cleave DNA. These studies are significant for understanding the biological interactions of these compounds (Keypour et al., 2017).
Future Directions
properties
IUPAC Name |
1-amino-2-pyridin-3-ylpropan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-8(11,6-9)7-3-2-4-10-5-7/h2-5,11H,6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGVQBXUOCRUYHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)(C1=CN=CC=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Amino-2-(pyridin-3-yl)propan-2-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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